Cas no 500-78-7 (4-[4-(2-aminoethyl)phenoxy]phenol)
500-78-7 structure
Product Name:4-[4-(2-aminoethyl)phenoxy]phenol
CAS No:500-78-7
MF:C14H15NO2
MW:229.274403810501
CID:1546034
PubChem ID:3083601
Update Time:2025-04-21
4-[4-(2-aminoethyl)phenoxy]phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(2-aminoethyl)phenoxy]phenol
- Phenol, 4-(4-(2-aminoethyl)phenoxy)-
- phenol, 4-[4-(2-aminoethyl)phenoxy]-
- BDBM50181797
- PHENOL, P-(P-(2-AMINOETHYL)PHENOXY)-
- UNII-Q94DH269XB
- 500-78-7
- Q94DH269XB
- 4-(4-(2-AMINOETHYL)PHENOXY)PHENOL
- SCHEMBL449823
- DTXSID60198174
- TIRONAMINE
- Q419754
- CHEMBL201896
- 4-(4-HYDROXYPHENOXY)PHENETHYLAMINE
- p-(p-(2-Aminoethyl)phenoxy)phenol
- Thyronamine
-
- Inchi: 1S/C14H15NO2/c15-10-9-11-1-5-13(6-2-11)17-14-7-3-12(16)4-8-14/h1-8,16H,9-10,15H2
- InChI Key: OVUVNKDANCKDCK-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)C1C=CC(=CC=1)CCN
Computed Properties
- Exact Mass: 229.11035
- Monoisotopic Mass: 229.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- Density: 1.176
- Boiling Point: 389°C at 760 mmHg
- Flash Point: 189.1°C
- Refractive Index: 1.61
- PSA: 55.48
4-[4-(2-aminoethyl)phenoxy]phenol Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
500-78-7 (4-[4-(2-aminoethyl)phenoxy]phenol) Related Products
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- 55-81-2(2-(4-Methoxyphenyl)ethylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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